Cas no 2828447-00-1 (6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine)

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3-dioxolo[4,5-b]pyridine is a boronic ester derivative of a pyridine-based heterocycle, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances shelf life and handling under ambient conditions, while the 1,3-dioxolo[4,5-b]pyridine scaffold offers regioselective functionalization potential. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its boronate group facilitates efficient C-C bond formation with aryl or vinyl halides. The electron-rich pyridine core further contributes to its reactivity in metal-catalyzed transformations. Suitable for use under inert atmospheres, it provides a reliable building block for constructing complex molecular architectures in medicinal and materials chemistry applications.
6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine structure
2828447-00-1 structure
Product Name:6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine
CAS No:2828447-00-1
MF:C12H16BNO4
MW:249.070743560791
MDL:MFCD29038168
CID:5464275
PubChem ID:92130846
Update Time:2026-03-10

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolo[4,5-b]pyridine, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine
    • 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-[1,3]dioxolo[4,5-b]pyridine
    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,3]dioxolo[4,5-b]pyridine
    • EN300-265330
    • F1905-6544
    • 2828447-00-1
    • 6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2H-[1,3]DIOXOLO[4,5-B]PYRIDINE
    • Z2375637245
    • G63546
    • AKOS026676168
    • MDL: MFCD29038168
    • Inchi: 1S/C12H16BNO4/c1-11(2)12(3,4)18-13(17-11)8-5-9-10(14-6-8)16-7-15-9/h5-6H,7H2,1-4H3
    • InChI Key: UJZKCSUOWLEUTH-UHFFFAOYSA-N
    • SMILES: C12OCOC1=CC(B1OC(C)(C)C(C)(C)O1)=CN=2

Computed Properties

  • Exact Mass: 249.1172382g/mol
  • Monoisotopic Mass: 249.1172382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8Ų

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine Pricemore >>

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Additional information on 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3dioxolo4,5-bpyridine

Comprehensive Overview of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3-dioxolo[4,5-b]pyridine (CAS No. 2828447-00-1)

The compound 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3-dioxolo[4,5-b]pyridine (CAS No. 2828447-00-1) is a highly specialized boronic ester derivative with significant applications in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a dioxaborolane ring fused with a pyridine core, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development.

In recent years, the demand for boron-containing compounds has surged due to their versatility in catalysis and bioconjugation. Researchers are particularly interested in 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3-dioxolo[4,5-b]pyridine for its stability and reactivity under mild conditions, which aligns with the growing trend toward green chemistry and sustainable synthesis. This compound is often searched alongside terms like "boronic acid derivatives", "heterocyclic building blocks", and "C-C bond formation reagents", reflecting its relevance in cutting-edge research.

The dioxaborolane moiety in this compound enhances its solubility in organic solvents, facilitating its use in high-throughput screening and combinatorial chemistry. Its pyridine backbone further contributes to its utility in designing ligands for metal-organic frameworks (MOFs) and catalysts, topics frequently explored in nanotechnology and renewable energy applications. Users searching for "CAS 2828447-00-1 applications" or "pyridine boronic ester uses" will find this compound central to advancements in these fields.

From a synthetic chemistry perspective, the stability of the tetramethyl-dioxaborolane group minimizes side reactions, making it ideal for multi-step synthesis. This attribute is critical for developing targeted therapies and precision medicine, where molecular specificity is paramount. Additionally, its role in fluorescence labeling and probe design has garnered attention in bioimaging and diagnostics, addressing the rising interest in non-invasive detection methods.

In summary, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,3-dioxolo[4,5-b]pyridine (CAS No. 2828447-00-1) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span drug development, materials engineering, and environmental science, making it a focal point for researchers navigating the complexities of functionalized heterocycles and boron chemistry.

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